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Compound Name: 5-lodo-2-(trifluoromethyl)pyridine
CAS No.: 873107-98-3
Cat. No.: B1388482
Get Quote
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In the landscape of medicinal chemistry, the strategic incorporation of fluorine atoms and
heterocyclic scaffolds is a cornerstone of modern drug design. The trifluoromethyl group (-CF3)
is particularly valued for its ability to enhance metabolic stability, increase binding affinity, and
modulate the physicochemical properties of a molecule.[1] When combined with a pyridine ring,
a ubiquitous motif in pharmaceuticals, the resulting trifluoromethylpyridine (TFMP) core
becomes a "privileged scaffold” of significant interest.[2]

This guide focuses on a particularly valuable derivative: 5-lodo-2-(trifluoromethyl)pyridine
(CAS Number: 873107-98-3). This compound is more than a simple heterocyclic intermediate;
it is a precision tool for synthetic chemists. The presence of an iodine atom at the 5-position
provides a versatile handle for sophisticated cross-coupling reactions, while the 2-
(trifluoromethyl)pyridine core offers the desirable electronic and metabolic properties sought in
drug candidates.[3] Its primary utility lies in its role as a key building block in the synthesis of
complex molecules, most notably in the rapidly advancing field of Targeted Protein Degradation
(TPD).[4]

This document provides researchers, scientists, and drug development professionals with a
comprehensive technical overview of this compound, grounded in established chemical
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principles and field-proven applications. We will delve into its synthesis, reactivity, and critical
role in the construction of next-generation therapeutics like Proteolysis Targeting Chimeras
(PROTACS).

Physicochemical and Safety Profile

A clear understanding of a compound's properties is foundational to its effective use in a
laboratory setting. The key data for 5-lodo-2-(trifluoromethyl)pyridine are summarized below.

Properties Summary

Property Value Source(s)
CAS Number 873107-98-3 [5]6]
Molecular Formula CeHsFsIN [5]
Molecular Weight 272.99 g/mol [6]
Physical Form Solid [51[7]
Purity Typically 295-98% [5][6]
Boiling Point (Predicted) 203.7 £40.0 °C [7]

Density (Predicted) 1.974 + 0.06 g/cm?3 [7]

pKa (Predicted) -1.47 £0.22 [7]

InChi Key GBAXFWLQMVBNMV- (5]

UHFFFAOYSA-N

Safety & Handling

As with any halogenated and biologically active compound, proper handling is imperative. The
Globally Harmonized System (GHS) classifications are summarized below.
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Hazard Statement Description Precautionary Code(s)

Harmful if swallowed, in
H302+H312+H332 P261, P280
contact with skin or if inhaled

H315 Causes skin irritation P280
H319 Causes serious eye irritation P305+P351+P338
H335 May cause respiratory irritation ~ P261, P271

Storage: Store in a dark, cool (2-8 °C), and dry place under an inert atmosphere (e.g., Argon or
Nitrogen) to prevent degradation.[5][7]

Synthesis of 5-lodo-2-(trifluoromethyl)pyridine

The synthesis of trifluoromethylpyridines can be broadly approached via two main strategies:
(1) a halogen exchange reaction (e.g., fluorination of a trichloromethylpyridine precursor) or (2)
the construction of the pyridine ring from a building block that already contains the
trifluoromethyl group.[8] The introduction of iodine onto the pyridine ring is typically achieved
through electrophilic iodination.

While a specific, peer-reviewed protocol for the direct synthesis of 5-lodo-2-
(trifluoromethyl)pyridine is not readily available in the public domain, a scientifically sound
and representative procedure can be devised based on established methods for the iodination
of electron-deficient pyridines. The following protocol outlines a plausible route starting from the
commercially available 2-(trifluoromethyl)pyridine.

Representative Synthesis Workflow
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Reaction Setup

Add 5-lodo-2-(CFs)pyridine,
Boronic Acid/Ester, & Pd Catalyst
to a Schlenk flask

Step 1: N-Oxide Formation L

G-(Triﬂuoromethyl)pyridine) ( Purge flask with Argon/N: )

m-CPBA, DCM, 0°C to rt Qng
Reagent |Addition
4
Pyridine N-oxide Intermediate Add degassed solvent (e.g., Dioxane)
and aqueous base (e.g., K2COs)
H2S04, HNO3, Heat .
Reaction
Step 2: INitration v
V Heat mixture (e.g., 80-100 °C)
with stirring for 2-12 h
Nitrated Pyridine N-oxide
POCIs, Heat
Monitor by TLC/LC-MS
Step 3: Deoxygenation & Chlorination
G-Chloro-z-(trifluoromethyl)pyridina Work-up &quriﬁcation
Cool, dilute with EtOAc,
Nal, Cul (cat.), Solvent, Heat wash with H20 and brine
Step 4: Finkelstein-type Iodination
4
5-lodo-2-(trifluoromethyl)pyridine Dry organic layer, concentrate,
(Final Product) and purify by chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pubs.acs.org [pubs.acs.org]

2. Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-
Alkynylanilines [organic-chemistry.org]

3. 5-lodo-3-methoxy-2-(trifluoromethyl)pyridine | 1803797-15-0 | Benchchem
[benchchem.com]

4. iris.unito.it [iris.unito.it]

5. 5-lodo-2-(trifluoromethyl)pyridine | 873107-98-3 [sigmaaldrich.com]

6. synchem.de [synchem.de]

7. 5-10DO-2-(TRIFLUOROMETHYL)PYRIDINE CAS#: 873107-98-3 [m.chemicalbook.com]

8. Synthesis and application of trifluoromethylpyridines as a key structural motif in active
agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1388482/docs?utm_src=pdf-body-img#introduction-identifying-a-privileged-scaffold-for-targeted-therapeutics
https://www.benchchem.com/product/b1388482?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.acs.org/doi/10.1021/jacs.5c14493
https://www.organic-chemistry.org/abstracts/lit6/279.shtm
https://www.organic-chemistry.org/abstracts/lit6/279.shtm
https://www.benchchem.com/product/b1413116
https://www.benchchem.com/product/b1413116
https://iris.unito.it/retrieve/e27ce432-fd74-2581-e053-d805fe0acbaa/DHODH2021.pdf
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f0bb4?context=bbe
https://www.synchem.de/product/5-iodo-2-trifluoromethylpyridine/
https://m.chemicalbook.com/ProductChemicalPropertiesCB12465046_EN.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175224/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175224/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1388482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

¢ To cite this document: BenchChem. [Introduction: Identifying a Privileged Scaffold for
Targeted Therapeutics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1388482/docs#introduction-identifying-a-privileged-
scaffold-for-targeted-therapeutics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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